Cas no 1384510-56-8 (2-Ethyl-2h,3h,5h,6h,7h,8h-pyrido[4,3-c]pyridazin-3-one)
2-Ethyl-2h,3h,5h,6h,7h,8h-pyrido[4,3-c]pyridazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethyl-2h,3h,5h,6h,7h,8h-pyrido[4,3-c]pyridazin-3-one
- 2-ethyl-5,6,7,8-tetrahydropyrido[4,3-c]pyridazin-3(2H)-one
- 2-ethyl-5,6,7,8-tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one
- 1701AJ
-
- MDL: MFCD18302722
- Inchi: 1S/C9H13N3O/c1-2-12-9(13)5-7-6-10-4-3-8(7)11-12/h5,10H,2-4,6H2,1H3
- InChI Key: WKALQUHVLZFALJ-UHFFFAOYSA-N
- SMILES: O=C1C=C2CNCCC2=NN1CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 293
- Topological Polar Surface Area: 44.7
2-Ethyl-2h,3h,5h,6h,7h,8h-pyrido[4,3-c]pyridazin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E200671-100mg |
2-Ethyl-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one |
1384510-56-8 | 100mg |
$ 135.00 | 2022-06-05 | ||
| TRC | E200671-500mg |
2-Ethyl-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one |
1384510-56-8 | 500mg |
$ 550.00 | 2022-06-05 | ||
| TRC | E200671-1g |
2-Ethyl-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one |
1384510-56-8 | 1g |
$ 865.00 | 2022-06-05 | ||
| Enamine | EN300-96097-0.05g |
2-ethyl-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one |
1384510-56-8 | 95.0% | 0.05g |
$780.0 | 2025-02-21 | |
| Enamine | EN300-96097-0.1g |
2-ethyl-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one |
1384510-56-8 | 95.0% | 0.1g |
$817.0 | 2025-02-21 | |
| Enamine | EN300-96097-0.25g |
2-ethyl-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one |
1384510-56-8 | 95.0% | 0.25g |
$855.0 | 2025-02-21 | |
| Enamine | EN300-96097-0.5g |
2-ethyl-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one |
1384510-56-8 | 95.0% | 0.5g |
$891.0 | 2025-02-21 | |
| Enamine | EN300-96097-1.0g |
2-ethyl-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one |
1384510-56-8 | 95.0% | 1.0g |
$928.0 | 2025-02-21 | |
| Enamine | EN300-96097-2.5g |
2-ethyl-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one |
1384510-56-8 | 95.0% | 2.5g |
$1819.0 | 2025-02-21 | |
| Enamine | EN300-96097-5.0g |
2-ethyl-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one |
1384510-56-8 | 95.0% | 5.0g |
$2692.0 | 2025-02-21 |
2-Ethyl-2h,3h,5h,6h,7h,8h-pyrido[4,3-c]pyridazin-3-one Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on 2-Ethyl-2h,3h,5h,6h,7h,8h-pyrido[4,3-c]pyridazin-3-one
2-Ethyl-2h,3h,5h,6h,7h,8h-pyrido[4,3-c]pyridazin-3-one: A Comprehensive Overview
The compound with CAS No. 1384510-56-8, commonly referred to as 2-Ethyl-2h,3h,5h,6h,7h,8h-pyrido[4,3-c]pyridazin-3-one, is a highly intriguing molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are known for their unique electronic properties and structural diversity. The pyrido[4,3-c]pyridazine core of this molecule is particularly notable for its aromaticity and potential applications in various chemical and biological systems.
Recent studies have highlighted the importance of pyrido[4,3-c]pyridazine derivatives in drug discovery and materials science. For instance, researchers have explored the use of this compound as a building block for constructing advanced materials with tailored electronic properties. The ethylation at the 2-position of the pyrido[4,3-c]pyridazine ring introduces steric effects that can influence the molecule's reactivity and stability. This makes it a promising candidate for applications in nonlinear optics and organic electronics.
The synthesis of 2-Ethyl-2h,3h,5h,6h,7h,8h-pyrido[4,3-c]pyridazin-3-one involves a multi-step process that typically begins with the preparation of precursor compounds. One common approach is the use of a multicomponent reaction strategy to assemble the pyrido[4,3-c]pyridazine framework. This method not only enhances the efficiency of the synthesis but also allows for precise control over the substituents on the aromatic ring. The introduction of the ethyl group at the 2-position is achieved through a subsequent alkylation step.
One of the most exciting developments in recent years has been the exploration of this compound's biological activity. Preliminary studies suggest that 2-Ethyl-2h,3h,5h,6h,7h,8h-pyrido[4,c]pyridazin-3-one exhibits potent anti-inflammatory and antioxidant properties. These findings have opened new avenues for its potential use in pharmaceutical applications. Researchers are currently investigating its efficacy as a therapeutic agent for conditions such as neurodegenerative diseases and cardiovascular disorders.
In addition to its biological applications, this compound has also been studied for its role in catalysis. The unique electronic structure of the pyrido[4,c]pyridazine ring enables it to act as a catalyst in various organic transformations. For example, it has been used to facilitate enantioselective reactions in asymmetric synthesis. This property makes it a valuable tool in green chemistry and sustainable chemical processes.
The structural versatility of 2-Ethyl-2,c-pyrido[4,c]pyridazin-3-one also extends to its ability to form supramolecular assemblies. Recent research has demonstrated that this compound can self-assemble into ordered nanostructures under specific conditions. These assemblies exhibit interesting optical and electronic properties that could be harnessed in nanotechnology applications such as sensors and energy storage devices.
From a toxicological perspective, pyrido[c,d]pyridazine derivatives have been subjected to rigorous safety assessments to ensure their suitability for practical applications. Studies indicate that this compound exhibits low toxicity profiles under normal usage conditions. However,further investigations are required to fully understand its long-term effects on human health and environmental safety.
In conclusion, 1384510-56-8 or 2-Ethyl-pyrido[c,d]pyridazinone represents a fascinating example of how modern organic chemistry can yield molecules with multifaceted properties.Through ongoing research efforts,the full potential of this compound will continue to be unveiled,paving the way for innovative solutions across diverse scientific disciplines.
1384510-56-8 (2-Ethyl-2h,3h,5h,6h,7h,8h-pyrido[4,3-c]pyridazin-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)